Cas no 1788677-76-8 (N-[2-Methoxy-2-(2-methoxyphenyl)ethyl]propanamide)

• Product Name: N-[2-Methoxy-2-(2-methoxyphenyl)ethyl]propanamide
• CAS No: 1788677-76-8
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 5368983
• Update Time: 2025-06-10

N-[2-Methoxy-2-(2-methoxyphenyl)ethyl]propanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-Methoxy-2-(2-methoxyphenyl)ethyl]propanamide

• Inchi： 1S/C13H19NO3/c1-4-13(15)14-9-12(17-3)10-7-5-6-8-11(10)16-2/h5-8,12H,4,9H2,1-3H3,(H,14,15)
• InChI Key： VLKUIFXUQPHJCL-UHFFFAOYSA-N
• SMILES： C(NCC(OC)C1=CC=CC=C1OC)(=O)CC

Additional information on N-[2-Methoxy-2-(2-methoxyphenyl)ethyl]propanamide

Comprehensive Overview of N-[2-Methoxy-2-(2-methoxyphenyl)ethyl]propanamide (CAS No. 1788677-76-8)

N-[2-Methoxy-2-(2-methoxyphenyl)ethyl]propanamide (CAS No. 1788677-76-8) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, characterized by its methoxy and propanamide functional groups, exhibits potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for small-molecule therapeutics, particularly in targeting neurological pathways and metabolic disorders.

The molecular structure of N-[2-Methoxy-2-(2-methoxyphenyl)ethyl]propanamide features a 2-methoxyphenyl moiety linked to a propanamide chain, which enhances its solubility and bioavailability. This design aligns with current trends in fragment-based drug design (FBDD), where modular compounds are used to optimize interactions with biological targets. Recent studies highlight its potential in modulating enzyme activity, making it a candidate for precision medicine applications.

In the context of green chemistry, CAS No. 1788677-76-8 has been evaluated for its synthetic efficiency and environmental impact. Advances in catalytic methods have reduced the need for hazardous reagents during its production, addressing growing concerns about sustainable synthesis. This aligns with the pharmaceutical industry's shift toward eco-friendly processes, a topic frequently searched in academic and industrial forums.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing N-[2-Methoxy-2-(2-methoxyphenyl)ethyl]propanamide. These methods ensure purity and consistency, which are essential for high-throughput screening in drug development. The compound's stability under various pH conditions also makes it suitable for formulation studies, a key area of interest for researchers optimizing oral bioavailability.

Emerging discussions in AI-driven drug discovery often reference compounds like CAS No. 1788677-76-8 due to their compatibility with machine learning models. Its well-defined physicochemical properties enable accurate QSAR predictions, streamlining the identification of novel therapeutic candidates. This intersection of computational chemistry and experimental validation is a hot topic in biotech innovation.

From a commercial perspective, N-[2-Methoxy-2-(2-methoxyphenyl)ethyl]propanamide is supplied by leading chemical manufacturers with certifications such as GMP and ISO. Its availability in bulk quantities supports large-scale preclinical research, while custom synthesis options cater to niche applications. FAQs often focus on its storage conditions (recommended: -20°C in inert atmospheres) and handling protocols to ensure longevity.

In summary, CAS No. 1788677-76-8 represents a versatile tool for modern research, bridging gaps between organic synthesis, drug development, and sustainability. Its relevance to personalized medicine and biodegradable materials ensures continued interest across multidisciplinary fields.